Cas no 403845-78-3 (N-(4-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide)

• Product Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide
• CAS No: 403845-78-3
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• CID: 6483229
• Update Time: 2025-06-08

N-(4-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide
• Benzamide, N-(4-methoxy-2-benzothiazolyl)-3-methyl-

• Inchi： 1S/C16H14N2O2S/c1-10-5-3-6-11(9-10)15(19)18-16-17-14-12(20-2)7-4-8-13(14)21-16/h3-9H,1-2H3,(H,17,18,19)
• InChI Key： WDDFOXCZWVZZLO-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC=C2S1)(=O)C1=CC=CC(C)=C1

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• pka: 9.69±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide

Comprehensive Overview of N-(4-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide (CAS No. 403845-78-3)

N-(4-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide, identified by its CAS number 403845-78-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both methoxy and methylbenzamide functional groups in its structure enhances its potential applications in drug discovery and development. Researchers are particularly interested in its structure-activity relationship (SAR), which is crucial for designing novel therapeutic agents.

In recent years, the demand for benzothiazole derivatives has surged due to their promising pharmacological properties. N-(4-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide is no exception, as it exhibits potential in targeting specific enzymes or receptors involved in various diseases. For instance, its methoxy group may contribute to improved bioavailability, a key factor in modern drug design. This aligns with the growing trend of precision medicine, where compounds like this are tailored to interact with specific molecular targets.

The synthesis of CAS 403845-78-3 involves multi-step organic reactions, often starting with 2-amino-4-methoxybenzothiazole as a precursor. The final product is characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and structural integrity, which are critical for research applications. The compound's molecular weight and solubility profile are also well-documented, making it easier for researchers to incorporate it into their studies.

One of the most searched questions related to N-(4-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide is its potential role in cancer research. Preliminary studies suggest that benzothiazole derivatives may exhibit antiproliferative effects against certain cancer cell lines. While CAS 403845-78-3 is still under investigation, its mechanism of action could involve the inhibition of kinase enzymes or modulation of cell signaling pathways. These findings are particularly relevant in the context of targeted therapy, a hot topic in oncology.

Another area of interest is the compound's potential application in neurodegenerative diseases. The benzothiazole scaffold is known to interact with amyloid plaques, which are implicated in conditions like Alzheimer's disease. Researchers are exploring whether N-(4-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide can serve as a lead compound for developing neuroprotective agents. This aligns with the increasing focus on brain health and cognitive enhancement in the scientific community.

From a commercial perspective, CAS 403845-78-3 is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability may vary depending on the purity grade and supply chain dynamics. Researchers are advised to verify the compound's certificate of analysis (CoA) before purchase to ensure it meets their experimental requirements. The compound's storage conditions, typically at low temperatures and in a dry environment, are also critical to maintain its stability.

In summary, N-(4-methoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide (CAS 403845-78-3) represents a valuable tool in medicinal chemistry and drug discovery. Its unique structural features and potential biological activities make it a subject of ongoing research. As the scientific community continues to explore its applications, this compound may pave the way for innovative therapies in areas such as oncology, neurology, and beyond. For researchers seeking high-quality reference standards or building blocks for synthetic projects, this compound offers a promising starting point.